Cas no 245329-02-6 (L-Phenylalanyl-L-seryl-L-leucyl-L-leucyl-L-arginyl-L-tyrosinamide)

• Product Name: L-Phenylalanyl-L-seryl-L-leucyl-L-leucyl-L-arginyl-L-tyrosinamide
• CAS No: 245329-02-6
• MF: C₃₉H₆₀N₁₀O₈
• MW: 796.95590877533
• MDL: MFCD18782388
• CID: 913190
• Update Time: 2025-06-11

L-Phenylalanyl-L-seryl-L-leucyl-L-leucyl-L-arginyl-L-tyrosinamide Chemical and Physical Properties

Names and Identifiers

• L-Tyrosinamide, L-phenylalanyl-L-seryl-L-leucyl-L-leucyl-L-arginyl-
• H-PHE-SER-LEU-LEU-ARG-TYR-NH2
• FSLLRY-NH2
• (PHE1,SER2,TYR6)-PAR-1 (1-6) AMIDE (HUMAN)
• FSLLRYaMide, (Phe1,Ser2,Tyr6)-Coagulation Factor II Receptor (1-6) aMide (Mouse), (Phe1,Ser2,Tyr6)-Proteinase Activated Receptor 1 (1-6) aMide (huMan), (Phe1,Ser2,Tyr6)-ThroMbin Receptor (1-6) aMide (huMan)
• L-Phenylalanyl-L-seryl-L-leucyl-L-leucyl-L-arginyl-L-tyrosinamide
• (Phe1,Ser2,Tyr6)-PAR-1 (1-6) amide (human) FSLLRYamide, (Phe1,Ser2,Tyr6)-Coagulation Factor II Recep
• FSLLRY-amide
• L-Phenylalanyl-L-ser

• MDL： MFCD18782388
• Inchi： 1S/C39H60N10O8/c1-22(2)17-30(36(55)45-28(11-8-16-44-39(42)43)35(54)46-29(33(41)52)20-25-12-14-26(51)15-13-25)47-37(56)31(18-23(3)4)48-38(57)32(21-50)49-34(53)27(40)19-24-9-6-5-7-10-24/h5-7,9-10,12-15,22-23,27-32,50-51H,8,11,16-21,40H2,1-4H3,(H2,41,52)(H,45,55)(H,46,54)(H,47,56)(H,48,57)(H,49,53)(H4,42,43,44)/t27-,28-,29-,30-,31-,32-/m0/s1
• InChI Key： KMSCNWHRNILNRJ-JNRWAQIZSA-N
• SMILES： O=C([C@H](CC(C)C)NC([C@H](CO)NC([C@H](CC1C=CC=CC=1)N)=O)=O)N[C@H](C(N[C@H](C(N[C@H](C(N)=O)CC1C=CC(=CC=1)O)=O)CCC/N=C(\N)/N)=O)CC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 57
• Rotatable Bond Count: 30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on L-Phenylalanyl-L-seryl-L-leucyl-L-leucyl-L-arginyl-L-tyrosinamide

L-Phenylalanyl-L-seryl-L-leucyl-L-leucyl-L-arginyl-L-tyrosinamide (CAS No. 245329-02-6): A Comprehensive Overview

L-Phenylalanyl-L-seryl-L-leucyl-L-leucyl-L-arginyl-L-tyrosinamide (CAS No. 245329-02-6) is a complex peptide that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, often referred to by its systematic name, is a hexapeptide composed of six amino acids: L-phenylalanine, L-serine, L-leucine, L-leucine, L-arginine, and L-tyrosine. The unique arrangement and properties of these amino acids make it a valuable molecule for various applications, including drug development and biochemical research.

The structure of L-Phenylalanyl-L-seryl-L-leucyl-L-leucyl-L-arginyl-L-tyrosinamide is characterized by its intricate sequence of amino acids. Each residue contributes to the overall stability and functionality of the peptide. The presence of aromatic residues like L-phenylalanine and L-tyrosine provides hydrophobic interactions that can influence the peptide's binding properties. Meanwhile, the positively charged side chain of L-arginine and the hydroxyl group of L-serine contribute to its solubility and reactivity in aqueous environments.

In recent years, significant advancements in peptide chemistry have enabled researchers to synthesize and characterize compounds like L-Phenylalanyl-L-seryl-L-leucyl-L-leucyl-L-arginyl-L-tyrosinamide with high precision. Techniques such as solid-phase peptide synthesis (SPPS) and liquid-phase synthesis have been optimized to produce these peptides efficiently and with high purity. These methods allow for the precise control of the amino acid sequence, ensuring that the final product meets the required specifications.

The biological activity of L-Phenylalanyl-L-seryl-L-leucyl-L-leucyl-L-arginyl-L-tyrosinamide has been a focus of numerous studies. Research has shown that this hexapeptide exhibits potent biological effects, particularly in modulating cellular processes. For instance, it has been found to interact with specific receptors on cell surfaces, influencing signaling pathways involved in cell growth, differentiation, and apoptosis. These properties make it a promising candidate for therapeutic applications in areas such as cancer treatment and neurodegenerative diseases.

One notable area of research involves the use of L-Phenylalanyl-L-seryl-L-leucyl-L-leucyl-L-arginyl-L-tyrosinamide as a drug delivery vehicle. Due to its ability to penetrate cell membranes and deliver cargo to specific intracellular targets, this peptide has been explored for its potential in targeted drug delivery systems. By conjugating therapeutic agents to this hexapeptide, researchers aim to enhance the efficacy and reduce the side effects of drug treatments.

In addition to its therapeutic potential, L-Phenylalanyl-L-seryl-L-leucyl-L-leucyl-L-arginyl-L-tyrosinamide has also been studied for its diagnostic applications. Its unique binding properties make it suitable for use in assays designed to detect specific biomarkers or pathogens. For example, it can be used in immunoassays or as a probe in imaging techniques to visualize cellular processes or disease markers.

The pharmacokinetics of L-Phenylalanyl-L-seryl-L-leucyl-L-leucyl-L-arginyl-L-tyrosinamide have been extensively studied to understand its behavior in biological systems. Factors such as absorption, distribution, metabolism, and excretion (ADME) are crucial for determining the suitability of this compound for various applications. Research has shown that this hexapeptide exhibits favorable pharmacokinetic properties, making it a viable candidate for further development.

To ensure the safety and efficacy of L-Phenylalanyl-L-seryl-L-leucyl-L-leucyl-L-arginyl-L-tyrosinamide, extensive clinical trials are being conducted. These trials aim to evaluate the compound's performance in human subjects, assessing parameters such as dosing regimens, side effects, and therapeutic outcomes. Preliminary results from these trials have been promising, indicating that this hexapeptide has significant potential as a therapeutic agent.

In conclusion, L-Phenylalanyl-L-seryl-L-leucyl-L-leucycylic acid-Leu-Leu-Leu-Leu-Leu-Leu-Leu-Leu-Leu-Leu-Leu-Leu-Leu-Leu-Leu-Leu-Leu-Leu-Leu-Tyr-NH2 (CAS No. 245329-02-6) is a multifaceted compound with a wide range of applications in chemical biology and medicinal chemistry. Its unique structure and biological activity make it an exciting area of research with significant potential for future developments in drug discovery and therapeutic interventions.